Cas no 1803781-60-3 (3,6-Dibromo-2-(difluoromethoxy)benzoic acid)

• Product Name: 3,6-Dibromo-2-(difluoromethoxy)benzoic acid
• CAS No: 1803781-60-3
• MF: C₈H₄Br₂F₂O₃
• MW: 345.92036819458
• CID: 4971478
• Update Time: 2025-06-11

3,6-Dibromo-2-(difluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,6-Dibromo-2-(difluoromethoxy)benzoic acid

• Inchi： 1S/C8H4Br2F2O3/c9-3-1-2-4(10)6(15-8(11)12)5(3)7(13)14/h1-2,8H,(H,13,14)
• InChI Key： PCPIDRJLCOXXLP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(=O)O)=C1OC(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5

Additional information on 3,6-Dibromo-2-(difluoromethoxy)benzoic acid

Comprehensive Overview of 3,6-Dibromo-2-(difluoromethoxy)benzoic acid (CAS No. 1803781-60-3)

3,6-Dibromo-2-(difluoromethoxy)benzoic acid (CAS No. 1803781-60-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique molecular structure, combines a benzoic acid backbone with dibromo and difluoromethoxy substituents, making it a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and crop protection formulations.

The synthetic utility of 3,6-Dibromo-2-(difluoromethoxy)benzoic acid lies in its ability to serve as a building block for heterocyclic compounds, which are pivotal in designing bioactive molecules. Its halogenated and fluorinated groups enhance its reactivity, enabling precise modifications for targeted applications. Recent studies highlight its role in developing antimicrobial agents and herbicides, aligning with the growing demand for sustainable agriculture and novel therapeutics. This compound's structural features also make it a candidate for polymer chemistry, where fluorinated aromatics are valued for their thermal stability and chemical resistance.

In the context of green chemistry, 3,6-Dibromo-2-(difluoromethoxy)benzoic acid has been explored for its potential in eco-friendly synthesis routes. The integration of fluorine atoms into organic molecules is a hot topic due to their ability to improve bioavailability and metabolic stability in pharmaceuticals. This aligns with the broader trend of precision medicine and personalized therapies, where fluorinated compounds play a critical role. Additionally, its agrochemical relevance ties into the global push for food security and reduced environmental impact, as researchers seek low-toxicity alternatives for crop protection.

From a commercial perspective, the demand for 3,6-Dibromo-2-(difluoromethoxy)benzoic acid is driven by its scalability and cost-effectiveness in industrial processes. Manufacturers are optimizing synthetic protocols to minimize waste and improve yields, reflecting the principles of circular economy. The compound's patent landscape and regulatory status are also areas of interest, as stakeholders navigate intellectual property and compliance requirements. Its storage stability and handling precautions are frequently discussed in technical datasheets, ensuring safe utilization across laboratories and production facilities.

Looking ahead, 3,6-Dibromo-2-(difluoromethoxy)benzoic acid is poised to remain a key player in innovative chemistry. Its intersection with cutting-edge research areas like AI-driven drug design and smart materials underscores its relevance in a rapidly evolving scientific landscape. As high-throughput screening and computational modeling advance, this compound's structure-activity relationships will likely unlock new possibilities for tailored applications. For those seeking detailed specifications or custom synthesis options, consulting specialized suppliers with expertise in halogenated aromatics is recommended.